Cas no 111530-49-5 (4-[4-(7-oxabicyclo[4.1.0]heptan-4-ylmethoxy)butoxymethyl]-7-oxabicyclo[4.1.0]heptane)

• Product Name: 4-[4-(7-oxabicyclo[4.1.0]heptan-4-ylmethoxy)butoxymethyl]-7-oxabicyclo[4.1.0]heptane
• CAS No: 111530-49-5
• MF: C₁₈H₃₀O₄
• MW: 310.428406238556
• CID: 2607040
• PubChem ID: 21422024
• Update Time: 2025-04-21

4-[4-(7-oxabicyclo[4.1.0]heptan-4-ylmethoxy)butoxymethyl]-7-oxabicyclo[4.1.0]heptane Chemical and Physical Properties

Names and Identifiers

• 4-[4-(7-oxabicyclo[4.1.0]heptan-4-ylmethoxy)butoxymethyl]-7-oxabicyclo[4.1.0]heptane
• 3,3'-[Butane-1,4-diylbis(oxymethylene)]bis(7-oxabicyclo[4.1.0]heptane)
• 111530-49-5
• SCHEMBL11759538
• DTXSID40613577

• Inchi： 1S/C18H30O4/c1(7-19-11-13-3-5-15-17(9-13)21-15)2-8-20-12-14-4-6-16-18(10-14)22-16/h13-18H,1-12H2
• InChI Key： FCJFXPRMUHRGOO-UHFFFAOYSA-N
• SMILES： O1C2CCC(COCCCCOCC3CCC4C(C3)O4)CC12

Computed Properties

• Exact Mass: 310.21440943Da
• Monoisotopic Mass: 310.21440943Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 43.5Ų